Cas no 33904-01-7 (4-isocyano-1,2-dimethoxybenzene)

• Product Name: 4-isocyano-1,2-dimethoxybenzene
• CAS No: 33904-01-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 294503
• PubChem ID: 449767
• Update Time: 2025-11-02

4-isocyano-1,2-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,4-isocyano-1,2-dimethoxy-
• 3,4-DIMETHOXYPHENYLISOCYANIDE
• 4-Isocyano-1,2-dimethoxybenzene
• 3,4-dimethoxybenzeneisonitrile
• 3,4-Dimethoxyphenyl Isocyanid
• AC1L9NK1
• AC1Q4C5X
• AG-F-14716
• CTK4H1438
• SCHEMBL5856821
• 3,4-Dimethoxyphenyl isocyanide
• EN300-1856882
• Benzene, 4-isocyano-1,2-dimethoxy- (9CI)
• UIWYJZOWWULGKU-UHFFFAOYSA-N
• DTXSID20332310
• AKOS006293687
• AM20040212
• 33904-01-7
• 4-isocyano-1,2-dimethoxybenzene

• MDL： MFCD04117584
• Inchi： 1S/C9H9NO2/c1-10-7-4-5-8(11-2)9(6-7)12-3/h4-6H,2-3H3
• InChI Key： UIWYJZOWWULGKU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1OC)[N+]#[C-]

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 22.8Ų

Experimental Properties

• PSA: 22.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-isocyano-1,2-dimethoxybenzene

4-Isocyano-1,2-dimethoxybenzene (CAS No. 33904-01-7): A Versatile Building Block in Organic Synthesis

4-Isocyano-1,2-dimethoxybenzene (CAS No. 33904-01-7) is a specialized organic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications in pharmaceutical research, material science, and organic synthesis. This aromatic isocyanide derivative, characterized by its dimethoxybenzene backbone and reactive isocyano group, serves as a valuable intermediate for constructing complex molecular architectures.

The growing interest in isocyanide chemistry and multicomponent reactions has positioned 4-isocyano-1,2-dimethoxybenzene as a sought-after reagent in modern synthetic chemistry. Researchers particularly value its stability compared to aliphatic isocyanides and its electron-rich aromatic system that influences reaction pathways. Recent publications in high-impact journals like Organic Letters and Chemical Communications have highlighted its utility in creating bioactive molecules and functional materials.

From a structural perspective, 4-isocyano-1,2-dimethoxybenzene features two methoxy groups at the 1- and 2-positions of the benzene ring, which significantly affect its electronic properties and reactivity patterns. The ortho-dimethoxy substitution pattern creates interesting steric and electronic effects that chemists can exploit in designing selective transformations. This makes the compound particularly useful in catalyzed coupling reactions and metal-organic frameworks construction.

In pharmaceutical applications, derivatives of 4-isocyano-1,2-dimethoxybenzene have shown promise in drug discovery programs. The compound serves as a key precursor for various heterocyclic scaffolds that are prevalent in medicinal chemistry. Recent studies have demonstrated its utility in synthesizing potential kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance and targeted cancer therapies.

The material science field has also benefited from applications of 4-isocyano-1,2-dimethoxybenzene. Its ability to form stable coordination complexes with transition metals makes it valuable for developing functional materials with tailored optical and electronic properties. Researchers are exploring its use in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic devices, responding to the growing demand for sustainable energy solutions.

Synthetic methodologies employing 4-isocyano-1,2-dimethoxybenzene often focus on Ugi-type reactions and isocyanide-based multicomponent reactions (IMCRs). These atom-economic processes align with green chemistry principles, a major focus in contemporary chemical research. The compound's reactivity allows for efficient construction of complex molecules in fewer steps, reducing waste and energy consumption – crucial factors in sustainable chemical production.

From a commercial perspective, the demand for 4-isocyano-1,2-dimethoxybenzene has been steadily increasing, particularly from research institutions and specialty chemical manufacturers. Suppliers typically offer the compound with high purity grades (≥95% or ≥98%) to meet the stringent requirements of pharmaceutical and materials research. Proper storage under inert atmosphere at low temperatures (2-8°C) is recommended to maintain its stability over extended periods.

Recent advancements in isocyanide chemistry have opened new possibilities for 4-isocyano-1,2-dimethoxybenzene applications. Cutting-edge research explores its use in click chemistry approaches and bioorthogonal reactions, particularly in bioconjugation and labeling strategies. These developments address current needs in chemical biology and diagnostic tool development, making the compound relevant to emerging scientific trends.

Safety considerations for handling 4-isocyano-1,2-dimethoxybenzene follow standard laboratory protocols for isocyanides. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended due to its potential lachrymatory effects. The compound's stability under normal conditions and moderate reactivity profile make it manageable for trained chemists in controlled environments.

The future outlook for 4-isocyano-1,2-dimethoxybenzene appears promising as research continues to uncover novel applications. Its role in developing smart materials, therapeutic agents, and catalytic systems positions it as a valuable tool in addressing contemporary scientific challenges. As synthetic methodologies evolve and new functional materials are designed, this versatile building block will likely maintain its importance in chemical research and industrial applications.